![molecular formula C16H13N3O2 B5726497 5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide](/img/structure/B5726497.png)
5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide, also known as MIH, is a chemical compound that has been extensively studied for its potential applications in scientific research. MIH is a small molecule that belongs to the isoxazole family of compounds. It has been found to exhibit a wide range of biological activities, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways in the body. For example, this compound has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. For example, this compound has been shown to inhibit the production of reactive oxygen species (ROS), which are known to contribute to the development of various diseases. This compound has also been shown to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide is its wide range of biological activities. This makes it a promising candidate for further research in various fields, including cancer biology, neurobiology, and inflammation. However, this compound also has some limitations. For example, this compound is a relatively complex molecule, which makes its synthesis difficult and time-consuming. Additionally, this compound has not been extensively studied in vivo, which limits our understanding of its potential applications in animal models.
Future Directions
There are several future directions for research on 5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide. One area of interest is the development of new synthetic methods for this compound, which could improve its accessibility and reduce the time and cost associated with its synthesis. Another area of interest is the investigation of this compound's potential applications in animal models, which could provide valuable insights into its biological effects and potential therapeutic applications. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of 5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide is a complex process that involves several steps. The first step involves the preparation of 5-methylisoxazole-3-carboxylic acid, which is then reacted with hydrazine hydrate to form the hydrazide intermediate. The final step involves the condensation of the hydrazide intermediate with 1-naphthaldehyde to form this compound.
Scientific Research Applications
5-methyl-N'-(1-naphthylmethylene)-3-isoxazolecarbohydrazide has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
5-methyl-N-[(E)-naphthalen-1-ylmethylideneamino]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c1-11-9-15(19-21-11)16(20)18-17-10-13-7-4-6-12-5-2-3-8-14(12)13/h2-10H,1H3,(H,18,20)/b17-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJUJYCHLJXAJIM-LICLKQGHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NN=CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NO1)C(=O)N/N=C/C2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.